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Compound of Interest

Compound Name: 4-Hydroxyisophthalic acid

Cat. No.: B119482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the thermal properties of 4-
Hydroxyisophthalic acid (4-HIPA), a compound of significant interest in pharmaceutical

sciences and materials chemistry. This document compiles available data on its thermal

behavior, outlines detailed experimental protocols for its analysis, and presents a logical

workflow for its characterization.

Core Thermal Properties
4-Hydroxyisophthalic acid is a crystalline solid with a high thermal stability, a critical attribute

for its application in drug formulation and the synthesis of metal-organic frameworks (MOFs).

Its thermal behavior is characterized by a high melting point, which is accompanied by

decomposition.

Summary of Quantitative Data
The following table summarizes the key thermal properties of 4-Hydroxyisophthalic acid
gathered from various chemical data sources.
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Thermal Property Value Source Citation(s)

Melting Point >300 °C [1]

310 °C [2]

310-314 °C [3]

Decomposition Temperature 314-315 °C [4]

Boiling Point (Predicted) 447.5 °C at 760 mmHg [2]

Flash Point (Predicted) 238.6 °C [2]

Note: The melting point is consistently reported as being above 300 °C, with decomposition

occurring at a similar temperature. This suggests that the melting and decomposition

processes are closely linked.

Thermal Analysis: A Deeper Look
While specific Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

data for 4-Hydroxyisophthalic acid is not extensively available in the public domain, the

thermal behavior of aromatic carboxylic acids is well-documented. TGA typically reveals

decomposition patterns, while DSC provides insights into phase transitions such as melting

and crystallization. For substituted isophthalic acids, thermal decomposition often involves

decarboxylation.[5]

Expected Thermal Decomposition Pathway
The thermal decomposition of 4-Hydroxyisophthalic acid is anticipated to proceed via

decarboxylation, where the carboxylic acid groups are lost as carbon dioxide. The presence of

the hydroxyl group may influence the decomposition mechanism and the stability of the

resulting intermediates. The study of metal complexes with ligands containing hydroxyl and

carboxyl groups often involves thermal analysis to understand their stability and decomposition

pathways.[6][7][8]

Experimental Protocols for Thermal Analysis
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To ensure accurate and reproducible data, standardized experimental protocols are essential.

The following sections detail the methodologies for Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) applicable to 4-Hydroxyisophthalic acid.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of 4-
Hydroxyisophthalic acid by measuring its mass change as a function of temperature.

Methodology:

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: Accurately weigh 5-10 mg of finely ground 4-Hydroxyisophthalic acid
into a clean, inert TGA pan (e.g., alumina or platinum).

Experimental Conditions:

Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min to provide an inert

atmosphere.

Temperature Program:

Equilibrate at 30 °C.

Ramp up the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

Data Analysis:

Plot the percentage of weight loss on the y-axis against the temperature on the x-axis.

Determine the onset temperature of decomposition from the TGA curve.

Identify the temperature ranges of different decomposition steps and the corresponding

percentage weight loss for each step.

The derivative of the TGA curve (DTG) can be plotted to identify the temperatures of the

maximum rates of decomposition.
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Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point, enthalpy of fusion, and to observe any other phase

transitions of 4-Hydroxyisophthalic acid.

Methodology:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 2-5 mg of finely ground 4-Hydroxyisophthalic acid
into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

Experimental Conditions:

Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

Temperature Program:

Equilibrate at 30 °C.

Ramp up the temperature from 30 °C to 350 °C at a constant heating rate of 10 °C/min.

Data Analysis:

Plot the heat flow on the y-axis against the temperature on the x-axis.

The melting point is determined as the onset temperature of the endothermic peak.

The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.

Observe any other endothermic or exothermic events that may indicate other phase

transitions or reactions.

Visualizing the Thermal Analysis Workflow
The following diagram illustrates a logical workflow for the comprehensive thermal analysis of

4-Hydroxyisophthalic acid.
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Caption: Workflow for the thermal analysis of 4-Hydroxyisophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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